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Compound Name: Anzemet

Cat. No.: B8814610 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth analysis of the core physicochemical properties of

dolasetron mesylate, a selective serotonin 5-HT3 receptor antagonist. The information

presented is intended to support research, development, and formulation activities by providing

essential data on the molecule's behavior, along with the methodologies for its characterization.

Introduction to Dolasetron Mesylate
Dolasetron mesylate is a potent and highly specific antiemetic and antinauseant agent.[1][2]

Chemically, it is identified as (2α,6α,8α,9aß)-octahydro-3-oxo-2,6-methano-2H-quinolizin-8-yl-

1H-indole-3-carboxylate monomethanesulfonate, monohydrate.[1][3] Its therapeutic effect is

derived from its ability to block 5-HT3 receptors located on vagal nerve terminals in the

periphery and centrally in the chemoreceptor trigger zone (CTZ) of the area postrema.[2][4]

The release of serotonin by chemotherapeutic agents from enterochromaffin cells in the small

intestine is thought to activate these receptors, initiating the vomiting reflex.[2][5] Dolasetron

competitively inhibits the binding of serotonin to these sites, thereby interrupting the emetic

signal pathway.[5][6] Upon administration, dolasetron is rapidly and completely metabolized to

a reduced, active metabolite, hydrodolasetron, which is primarily responsible for the clinical

effect.[2][5][7]
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The physicochemical characteristics of dolasetron mesylate are critical for its formulation,

delivery, and pharmacokinetic profile. It typically presents as a white to off-white powder.[1][4]

The quantitative physicochemical properties of dolasetron mesylate are summarized in the

table below for ease of reference and comparison.
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Property Value References

Chemical Identity

IUPAC Name

(2α,6α,8α,9aß)-octahydro-3-

oxo-2,6-methano-2H-

quinolizin-8-yl-1H indole-3-

carboxylate

monomethanesulfonate,

monohydrate

[1][2]

CAS Number 115956-13-3 [8][9]

Molecular Attributes

Molecular Formula
C19H20N2O3 • CH3SO3H •

H2O
[1][2][4][10][11]

Molecular Weight 438.50 g/mol [1][2][4][10][12]

Thermodynamic Properties

Melting Point
278 °C (for the

methanesulfonate salt)
[9][13][14]

Solubility Profile

Water
Very soluble / Freely soluble

(>30 mg/mL)
[1][2][4][11]

Propylene Glycol Freely soluble [1][2][11]

Methanol Freely soluble [4][14]

Ethanol Slightly soluble [1][2][11]

Normal Saline Slightly soluble [1][2][11]

Chloroform Slightly soluble [4]

Hexane Insoluble [4]

Ionization & Partitioning

pKa 6.398 at 25°C [4][15]
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LogP (Dolasetron base) 2.1 [13]

Solution Properties

pH (in water)
3.543 (at 5% w/v), 4.287 (at

0.5% w/v)
[4]

pH (Injection solution) 3.2 to 3.8 [1][15]

Experimental Protocols
The determination of the physicochemical properties listed above requires standardized

experimental methodologies to ensure accuracy and reproducibility. The following sections

describe typical protocols used in pharmaceutical development.

Methodology: The melting point is determined using a capillary melting point apparatus. A

small, finely powdered sample of dolasetron mesylate is packed into a capillary tube. The

tube is placed in the apparatus and heated at a controlled rate. The temperature range from

the point at which the substance first begins to melt to the point at which it is completely

liquid is recorded as the melting range. This is a standard pharmacopeial method for

assessing the purity of a crystalline solid.[9][13]

Methodology: Equilibrium solubility is determined by adding an excess amount of dolasetron

mesylate powder to a known volume of the solvent (e.g., water, methanol, ethanol) in a

sealed container. The resulting suspension is agitated at a constant temperature (e.g., 25°C)

for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached. After this

period, the suspension is filtered to remove undissolved solid. The concentration of

dolasetron mesylate in the clear filtrate is then quantified using a validated analytical method,

such as High-Performance Liquid Chromatography (HPLC) with UV detection.[1][4] The

solubility is then expressed in terms of mass per volume (e.g., mg/mL).

Methodology: The pKa value is typically determined by potentiometric titration. A precisely

weighed amount of dolasetron mesylate is dissolved in a suitable solvent, often a co-solvent

system like water-methanol to ensure solubility throughout the titration. The solution is then

titrated with a standardized solution of a strong base (e.g., NaOH) while the pH is

continuously monitored with a calibrated pH electrode. The pKa is determined from the
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titration curve, often by calculating the pH at the half-equivalence point. The experiment is

conducted at a constant temperature, such as 25°C.[4][15]

Methodology: The partition coefficient (LogP) is determined using the shake-flask method. A

solution of dolasetron (the base form) is prepared in one of the two immiscible phases,

typically n-octanol and a buffered aqueous solution (e.g., phosphate buffer at pH 7.4). The

two phases are combined in a flask and shaken vigorously for a set period to allow for the

partitioning of the analyte between the two layers. The mixture is then allowed to separate.

The concentration of dolasetron in both the n-octanol and aqueous layers is measured using

an appropriate analytical technique like HPLC-UV. The LogP is calculated as the base-10

logarithm of the ratio of the concentration in the octanol phase to the concentration in the

aqueous phase.[13]

Visualization of Pathways and Workflows
Visual diagrams are essential for understanding the complex biological and analytical

processes related to dolasetron mesylate.

The antiemetic action of dolasetron is achieved by blocking the signaling cascade initiated by

serotonin release.
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Caption: Dolasetron's 5-HT3 antagonist signaling pathway.
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A logical workflow is crucial for the systematic characterization of a drug substance like

dolasetron mesylate.
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Caption: Workflow for physicochemical characterization.

Conclusion
Dolasetron mesylate possesses a well-defined set of physicochemical properties that govern its

behavior as a pharmaceutical agent. Its high water solubility facilitates parenteral formulations,
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while its pKa and LogP values are indicative of its absorption and distribution characteristics.

As a potent 5-HT3 receptor antagonist, its mechanism of action is directly linked to blocking

serotonin-mediated emetic signals in both the central and peripheral nervous systems. The

data and methodologies presented in this guide provide a foundational resource for

professionals engaged in the research and development of this important therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide on the
Physicochemical Properties of Dolasetron Mesylate]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b8814610#dolasetron-mesylate-
physicochemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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